Cas no 141352-63-8 (Cyclobutanecarboxylic acid, 3-(phenylmethoxy)-, ethyl ester, trans-)

Cyclobutanecarboxylic acid, 3-(phenylmethoxy)-, ethyl ester, trans- structure
141352-63-8 structure
Product Name:Cyclobutanecarboxylic acid, 3-(phenylmethoxy)-, ethyl ester, trans-
CAS No:141352-63-8
MF:C14H18O3
MW:234.290924549103
CID:1303928
PubChem ID:638766
Update Time:2025-04-20

Cyclobutanecarboxylic acid, 3-(phenylmethoxy)-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 3-(phenylmethoxy)-, ethyl ester, trans-
    • 1α-benzyloxy-3β-carbethoxy-cyclobutane
    • TRANS--ETHYL3-(BENZYLOXY)CYCLOBUTANECARBOXYLATE
    • DB-318942
    • AKOS015904376
    • 141352-63-8
    • ethyl 3-phenylmethoxycyclobutane-1-carboxylate
    • SCHEMBL9064836
    • LS-10878
    • cis--ethyl 3-(benzyloxy)cyclobutanecarboxylate
    • MFCD09865428
    • DB-321783
    • CS-0325326
    • Ethyl trans-3-(phenylmethoxy)cyclobutanecarboxylate
    • trans--ethyl 3-(benzyloxy)cyclobutanecarboxylate
    • A801492
    • trans-ethyl 3-(benzyloxy)cyclobutanecarboxylate
    • J-520091
    • cis-Ethyl3-(benzyloxy)cyclobutanecarboxylate
    • 141352-62-7
    • SCHEMBL2605500
    • cis-Ethyl 3-(benzyloxy)cyclobutanecarboxylate
    • W-204608
    • DTXSID301223874
    • ETHYL (1S,3S)-3-(BENZYLOXY)CYCLOBUTANE-1-CARBOXYLATE
    • ETHYL 3-(BENZYLOXY)CYCLOBUTANE-1-CARBOXYLATE
    • (1s,3s)-ethyl 3-(benzyloxy)cyclobutanecarboxylate
    • SCHEMBL8350324
    • ALBB-030476
    • 3-phenylmethoxy-1-cyclobutanecarboxylic acid ethyl ester
    • SCHEMBL8351735
    • (1r,3r)-ethyl 3-(benzyloxy)cyclobutanecarboxylate
    • ethyl 3-(benzyloxy) cyclobutanecarboxylate
    • ETHYL 3-(BENZYLOXY)CYCLOBUTANECARBOXYLATE
    • F79742
    • J-525033
    • 106596-81-0
    • Inchi: 1S/C14H18O3/c1-2-16-14(15)12-8-13(9-12)17-10-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3
    • InChI Key: BOBSPEXKRNDFCE-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1CC(C(=O)OCC)C1

Computed Properties

  • Exact Mass: 234.12564
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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